Dimethyl {2-[(4-chlorophenyl)carbonyl]-1-(3,4-dimethoxyphenyl)butyl}propanedioate

• Molecular Formula: C24H27ClO7
• Molecular Weight: 462.9 g/mol
• IUPAC Name: dimethyl 2-[2-(4-chlorobenzoyl)-1-(3,4-dimethoxyphenyl)butyl]propanedioate
• InChI: InChI=1S/C24H27ClO7/c1-6-17(22(26)14-7-10-16(25)11-8-14)20(21(23(27)31-4)24(28)32-5)15-9-12-18(29-2)19(13-15)30-3/h7-13,17,20-21H,6H2,1-5H3
• InChI Key: DHVMVVNERQBUOX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C1=CC(=C(C=C1)OC)OC)C(C(=O)OC)C(=O)OC)C(=O)C2=CC=C(C=C2)Cl

Description

DIMETHYL 2-[2-(4-CHLOROBENZOYL)-1-(3,4-DIMETHOXYPHENYL)BUTYL]MALONATE is an organic compound with a complex structure that includes a chlorobenzoyl group, a dimethoxyphenyl group, and a malonate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of DIMETHYL 2-[2-(4-CHLOROBENZOYL)-1-(3,4-DIMETHOXYPHENYL)BUTYL]MALONATE typically involves multiple steps, including the formation of intermediate compounds. One common method involves the use of Suzuki–Miyaura coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific methods and conditions used can vary depending on the desired scale and application.

Chemical Reactions Analysis

Types of Reactions

DIMETHYL 2-[2-(4-CHLOROBENZOYL)-1-(3,4-DIMETHOXYPHENYL)BUTYL]MALONATE can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. The specific conditions, such as temperature and solvent, can vary depending on the desired reaction and product.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while reduction may produce an alcohol.

Scientific Research Applications

DIMETHYL 2-[2-(4-CHLOROBENZOYL)-1-(3,4-DIMETHOXYPHENYL)BUTYL]MALONATE has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of DIMETHYL 2-[2-(4-CHLOROBENZOYL)-1-(3,4-DIMETHOXYPHENYL)BUTYL]MALONATE involves its interaction with specific molecular targets and pathways. The exact mechanism can vary depending on the specific application and context. For example, in a biological setting, it may interact with enzymes or receptors, influencing cellular processes and signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• DIMETHYL [2-(4-CHLOROBENZOYL)-1-(4-CHLOROPHENYL)BUTYL]MALONATE
• DIMETHYL [2-(4-CHLOROBENZOYL)-1-(4-METHOXYPHENYL)BUTYL]MALONATE

Uniqueness

DIMETHYL 2-[2-(4-CHLOROBENZOYL)-1-(3,4-DIMETHOXYPHENYL)BUTYL]MALONATE is unique due to the presence of both a chlorobenzoyl group and a dimethoxyphenyl group, which can influence its chemical reactivity and biological activity. This combination of functional groups can make it a valuable compound for specific research applications.